Journal Name:Nanotoxicology
Journal ISSN:1743-5390
IF:5.881
Journal Website:http://informahealthcare.com/nan
Year of Origin:2007
Publisher:Informa Healthcare
Number of Articles Per Year:76
Publishing Cycle:Quarterly
OA or Not:Not
Influence of manufacturing uncertainty treatment on neutronics uncertainty analysis for lattice physics parameters in PWR-UO2 fuel assembly
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-07-04 , DOI: 10.1080/00223131.2023.2224332
ABSTRACTThis study discussed the practical perspective on the neutronics uncertainty analysis related to manufacturing uncertainties by identifying discrepancies in analysis results due to manufacturing uncertainty treatment. First, the probability density function given for manufacturing uncertainties was focused on. The random sampling-based uncertainty analysis was performed with the normal and uniform probability distributions, using data from Phase I of the OECD/NEA/NSC LWR-UAM benchmark for PWR-UO2 fuel assembly. The results showed that the uncertainty of lattice physics parameters was smaller with the normal distribution, which is explained that broader sampling results were given by the uniform distribution. Then, the influence of manufacturing uncertainty treatment was investigated under the simple assumption, with or without the correlations between the manufacturing uncertainties, considering the total mass of fuel materials and the diameter of fuel rods. With such correlations, the uncertainty analysis results generally became small since the manufacturing uncertainties were modified to be small by calculating the covariance matrix for the manufacturing parameters. Consequently, clarification of the correlation data in the manufacturing process or introduction of a conservative assumption for the correlation condition related to manufacturing parameters is necessary for the appropriate neutronics uncertainty analysis.
Detail
Convergence behavior of statistical uncertainty in probability table for cross section in unresolved resonance region
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-04-25 , DOI: 10.1080/00223131.2023.2204102
ABSTRACTThe probability table method is a well-known method for addressing self-shielding effects in the unresolved resonance region. A long computational time is required to generate the table. The effective way to reduce the generation time is the reduction of the number of ladders. The purpose of this study is the estimation of the optimal number of ladders using the statistical uncertainty in the probability table. To this end, the statistical uncertainty quantification method of the probability table was developed and the convergence behavior of the statistical uncertainty was investigated. The product of the probability and the average cross section was considered the target of the statistical uncertainty. The convergence behavior was investigated by using Sr-90, U-235, and U-238 from JENDL-4.0. The calculation results revealed that the convergence rate of the statistical uncertainty was different in each nuclide and it was affected by the average level spacing and the average reduced neutron width. The generation time of the probability table was less than half when the input parameter for the iteration condition was changed from the number of ladders to the tolerance value. The developed method leads to the efficient generation of probability tables and the reduction of processing time.
Detail
Radiation-induced amorphization behavior of thermally-aged M23C6 in F82H-BA12 steel
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-03-17 , DOI: 10.1080/00223131.2023.2188271
ABSTRACTTo improve the understanding of the microstructural stability of F82H under fusion reactor environments, the synergistic effects of irradiation and thermal aging on the instability of M23C6 particle was investigated utilizing ion accelerator irradiation. Results show that the W-rich Laves phase growing along the grain boundaries was observed in the specimen after thermal aging at 773 K up to 10,000 hr. A bilayer contrast of the M23C6 particles consisting of an amorphous-rim and inner crystalline core was observed in the specimen irradiated by 10.5 MeV-Fe3+ at 623 K, but not in the specimen irradiated at 673 K, demonstrating that the critical temperature of the radiation-induced amorphization (RIA) in thermally aged M23C6 particles falls in the range of 623–673 K. These results show that thermal aging seems to play an insignificant role in the RIA behavior of M23C6 particles. Regarding the radial distribution function analysis, a relatively poor crystallinity was observed in the unirradiated thermally aged M23C6 particles, while the crystallinity was improved in the specimen irradiated at 673 K, which is ascribed to enhanced diffusion at elevated temperatures. Results indicate that the temperature-dependent point defect generation and recovery is the key factor related to the occurrence of RIA in M23C6 particles.
Detail
Reactor reactivity calculations with simplified-P3 and perturbation theories
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-07-07 , DOI: 10.1080/00223131.2023.2228116
ABSTRACTA new method to calculate reactivity of nuclear reactors through combining the simplified-P3 (SP3) and perturbation theories is proposed. The focus of this study is the sodium void reactivity calculations in the fast spectrum reactors. Verification of this new method was conducted with an OECD/NEA benchmark which contains four sodium-cooled fast reactors differing in fuel type and core size. Sodium void reactivity attribution analysis indicates that more accurate prediction of the scattering and leakage components of reactivity can be obtained with the new method compared to the diffusion-perturbation method, and that the computation time is reduced compared with the SN-perturbation method. A term having an unclear physical meaning in the SP3SP3SP3-perturbation method was investigated using a transformed SP3SP3SP3 equation set which is different from the widely used form. Results suggested the equation derivation and code implementation are successful, and the new method shows obvious advantage in component-wise reactivity calculations.
Detail
Numerical simulation of the fluid flow and heat transfer of the supercritical water in the 64-element Canadian SCWR fuel bundle
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-03-21 , DOI: 10.1080/00223131.2023.2188269
ABSTRACTCanada has participated in the Generation IV nuclear energy systems focusing on the Supercritical Water-cooled Reactor (SCWR) system. The 64-element fuel rods channel is used in the Canadian SCWR. There are few publicly available experimental studies for the flow in the fuel channels with multiple fuel rods. To date, the CFD simulation reported in open literature for rod bundle flow in the 64-element SCWR is relatively scarce. The cladding surface temperature is of key importance in assessing the safety of the reactor. Since the inhomogeneities in the bundle cross-section can present complex flow phenomena, a CFD study can provide substantial insight into the flow physics. In this work, the full-scale CFD simulation of the supercritical water flow in the 64-element rod bundle was performed. The results suggest the possibility of the presence of gap vortices in the flow subchannels. Higher streamwise velocities and normal Reynolds stresses always exist at the center subchannel regions. The circumferential cladding surface temperature distribution is extremely non-uniform and there is a large difference between the maximum cladding surface temperatures for different fuel rods.
Detail
A dynamic probabilistic risk assessment platform for nuclear power plants under single and concurrent transients
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-03-06 , DOI: 10.1080/00223131.2023.2176377
ABSTRACTDynamic probabilistic risk assessment (DPRA) of nuclear power plants (NPPs) has become one of the most critical research areas, especially in the aftermath of the 2011 Fukushima Daiichi nuclear accident. Uncertainty in NPP behavior is key when considering its safety under different operating conditions. Such uncertainty typically results from operation parameters, system conditions, and modeling assumptions. This study integrates the system dynamics (SD) modelling approach with an uncertainty analysis method to quantify the dynamic probabilistic risk in NPPs. To demonstrate the approach’s applicability, the average fuel temperature is used to estimate the probability of reactor core damage under different transients, representing perturbations in reactivity and steam valve coefficient. A Monte Carlo simulation is employed to investigate the effect of uncertainties associated with the different model parameters. A global sensitivity analysis demonstrates that the total delayed neutron fraction, the heat transfer coefficient from fuel to coolant, the coolant temperature coefficient of reactivity, and the fuel temperature coefficient of reactivity are the primary controllers of the plant response variability under the transients considered. In summary, the integration of SD modelling and uncertainty analysis presents an effective DPRA approach that overcomes the limitations of static counterparts while minimizing the computational resources required.
Detail
Quantitative visualization of a radioactive plume with harmonizing gamma-ray imaging spectrometry and real-time atmospheric dispersion simulation based on 3D wind observation
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-04-13 , DOI: 10.1080/00223131.2023.2197445
ABSTRACTTo propose a novel monitoring method for the quantitative visualization of 3D distribution of a radioactive plume in the vicinity of release point and source term estimation of released radionuclides, the feasibility of its analysis method is demonstrated by preliminary test. The proposed method is the combination of gamma-ray imaging spectroscopy with the electron tracking Compton camera (ETCC) and real-time high-resolution atmospheric dispersion simulation based on 3D wind observation with Doppler lidar. ETCC can acquire the angle distribution images of direct gamma-ray from a specific radionuclide in a target radioactive plume by quantitatively capturing gamma-ray incidence angles and spectrum distributions. The 3D distribution of each radionuclide in the radioactive plume is inversely reconstructed from direct gamma-ray images of each radionuclide by several ETCCs located around the target by harmonizing with the air concentration distribution pattern of the plume predicted by real-time atmospheric dispersion simulation. A prototype of the analysis method was developed, showing a sufficient performance in several test cases using hypothetical data generated by numerical simulations of atmospheric dispersion and radiation transport. The proposed method is expected to become an innovative monitoring framework for nuclear emergency.
Detail
Computer code analysis of irradiation performance of an annular mixed oxide fuel element
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-03-23 , DOI: 10.1080/00223131.2023.2188272
ABSTRACTComputer code analyses were conducted for irradiation behaviors of a fuel element with annular mixed oxide fuel pellets attaining a pellet peak burnup of 60 GWd/t in a fast reactor. Post-irradiation examinations of annular and solid fuel elements revealed that the diameter strain of the cladding of the annular fuel element was smaller than that of the solid fuel element and that the cesium concentration increased locally near the interface between the fuel pellet column and the lower blanket pellet in the annular fuel element, while cesium concentration was rather uniform over the fuel pellet column in the solid fuel element. The code analysis clarified the mechanism of these experimental results. The smaller cladding diameter strain of the annular fuel element was due to a delay in the onset of fuel pellet-cladding mechanical interaction, which increased the outer surface temperature of the fuel pellet, thereby enhancing the axial migration of cesium toward the fuel–blanket interface.
Detail
Impact of nuclear data revised from JENDL-4.0 to JENDL-5 on PWR spent fuel nuclide composition
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-04-18 , DOI: 10.1080/00223131.2023.2201603
AbstractThe burnup calculations for estimating the nuclide composition of the spent fuel are highly dependent on nuclear data. Many nuclides in the latest version of the Japanese Evaluated Nuclear Data Library JENDL-5 were modified from JENDL-4.0 and the modification affects the burnup calculations. This study confirmed the validity of JENDL-5 in the burnup calculations. The PIE data of Takahama-3 was used for the validation. The effect of modifications of the parameters, e.g., cross sections and fission yields, from JENDL-4.0 to JENDL-5 on the nuclide compositions was quantitatively investigated. The calculation results showed that JENDL-5 has a similar performance to JENDL-4.0. The calculation results also revealed that the modifications of the cross sections of actinide nuclides, fission yields, and thermal scattering low data of hydrogen in H2O affected the nuclide compositions of PWR spent fuels.
Detail
Measurement of the Water-Vapor Void Fraction in a 4x4 Unheated Rod Bundle
Nanotoxicology ( IF 5.881 ) Pub Date: 2023-07-04 , DOI: 10.1080/00223131.2023.2223588
ABSTRACTIn recent years, computational fluid dynamics (CFD) simulations have been used to evaluate the two-phase flow behavior inside fuel bundles for nuclear core design and accident management. Space – time distributions of the void fraction and interfacial velocity in bundle systems at high temperatures and pressures are important for validating CFD codes describing two-phase flow. However, such space – time distributions of the void fraction and interfacial velocity in bundle systems are difficult to obtain under high-temperature and high-pressure conditions. Thus far, we have developed an experimental apparatus with a 4 × 4 unheated rod bundle by adapting a through-rod wire mesh sensor to measure the void fraction and interfacial velocity distributions under high pressures and high temperatures. In this study, we measured distributions of the void fraction and interfacial velocity in a water–vapor system under high-pressure conditions up to 2.6 MPa and high temperatures, using the developed apparatus. We demonstrate that the experimental apparatus yields reasonable results for two-phase flow inside a fuel bundle. However, the analysis method used in this study could not properly estimate the interfacial velocity under some experimental conditions, highlighting the need to improve the method for analysis of the interfacial velocity.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学2区 NANOSCIENCE & NANOTECHNOLOGY 纳米科技3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.00 59 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/tnan